Cas no 928337-00-2 (6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine)

• Product Name: 6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine
• CAS No: 928337-00-2
• MF: C₁₃H₇N₃OF₃Cl
• MW: 313.662
• CID: 4472796
• PubChem ID: 59379861
• Update Time: 2025-09-28

6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• BS-49000
• SCHEMBL102330
• MFCD22200828
• CS-0162937
• 6-chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine
• D81556
• 928337-00-2
• SY317530
• 6-chloro-3-[3-(trifluoromethoxy)phenyl]imidazo[1,2-b]pyridazine
• 6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine

• Inchi： InChI=1S/C13H7ClF3N3O/c14-11-4-5-12-18-7-10(20(12)19-11)8-2-1-3-9(6-8)21-13(15,16)17/h1-7H
• InChI Key： UOWNIZQQIBFCJF-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)OC(F)(F)F)C2=CN=C3N2N=C(C=C3)Cl

Computed Properties

• Exact Mass: 313.0229740g/mol
• Monoisotopic Mass: 313.0229740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine

Introduction to 6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine (CAS No. 928337-00-2)

6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine, identified by its CAS number 928337-00-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyridazine class, a scaffold that has been extensively studied for its role in drug discovery, particularly in the development of molecules targeting various therapeutic areas.

The structural framework of 6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine consists of an imidazo[1,2-b]pyridazine core, which is a fused bicyclic system incorporating both imidazole and pyridazine rings. This particular arrangement confers upon the molecule a high degree of conformational flexibility, allowing it to interact with biological targets in multiple ways. The presence of a chloro substituent at the 6-position and a trifluoromethoxy group at the 3-position of the phenyl ring further enhances its pharmacological profile by influencing electronic properties and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the significance of imidazopyridazine derivatives in addressing unmet medical needs. Studies have demonstrated that this class of compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine molecule, with its optimized substitution pattern, represents a promising candidate for further exploration in these areas.

In particular, the trifluoromethoxy group is a well-known pharmacophore that enhances lipophilicity and metabolic stability while also improving binding affinity to biological targets. This feature has been leveraged in the design of numerous drug candidates that have successfully transitioned into clinical development. The chloro substituent, on the other hand, can serve as a handle for further chemical modification, enabling medicinal chemists to fine-tune the properties of the molecule for specific therapeutic applications.

The imidazo[1,2-b]pyridazine core itself is known for its ability to interact with various biological receptors and enzymes. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer signaling pathways. The unique electronic distribution within the 6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine structure may facilitate interactions with such targets, making it an attractive scaffold for drug development.

Current research efforts are focused on understanding the mechanism of action of this compound and its analogs. Computational studies have been instrumental in predicting binding modes and identifying key interactions with biological targets. These insights are crucial for designing next-generation molecules with improved efficacy and reduced toxicity. Additionally, experimental validation through biochemical assays and cell-based assays is being conducted to confirm computational predictions and provide further insights into the pharmacological properties of 6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and preclinical trials. The availability of robust synthetic routes is essential for advancing this molecule towards potential clinical applications.

One area where this compound shows particular promise is in oncology. Cancer is a complex disease characterized by aberrant signaling pathways and genetic mutations. Small molecules that can modulate these pathways offer hope for effective treatment strategies. The ability of 6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine to interact with key cancer-related targets makes it a valuable tool for investigating novel therapeutic approaches.

Epidemiological studies have also highlighted the importance of developing new treatments for various diseases. As resistance to existing therapies emerges, there is a growing need for innovative molecules that can overcome these challenges. The structural features of 6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine position it as a candidate for addressing such unmet medical needs.

The pharmaceutical industry continues to invest heavily in research and development to discover new drugs that can improve patient outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating basic research into tangible therapeutic benefits. The study of compounds like 6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine exemplifies this collaborative approach and underscores its potential impact on human health.

In conclusion,6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine (CAS No. 928337-00-2) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique scaffold and substitution pattern make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new biological activities and mechanisms of action associated with this molecule,6-Chloro-3-(3-(trifluoromethoxy)phenyl)imidazo[1,2-b]pyridazine holds promise as a valuable tool for developing next-generation therapeutics.